Cas no 33024-35-0 (1-(2-chloroethyl)-3-[4-[[4-[[2-chloroethyl(nitroso)carbamoyl]amino]cyclohexyl]methyl]cyclohexyl]-1-nitrosourea)
33024-35-0 structure
Product Name:1-(2-chloroethyl)-3-[4-[[4-[[2-chloroethyl(nitroso)carbamoyl]amino]cyclohexyl]methyl]cyclohexyl]-1-nitrosourea
CAS No:33024-35-0
MF:C19H32Cl2N6O4
MW:479.401182174683
CID:917507
PubChem ID:285728
Update Time:2025-04-19
1-(2-chloroethyl)-3-[4-[[4-[[2-chloroethyl(nitroso)carbamoyl]amino]cyclohexyl]methyl]cyclohexyl]-1-nitrosourea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloroethyl)-3-[4-[[4-[[2-chloroethyl(nitroso)carbamoyl]amino]cyclohexyl]methyl]cyclohexyl]-1-nitrosourea
- 3,3'-(methanediyldicyclohexane-4,1-diyl)bis[1-(2-chloroethyl)-1-nitrosourea]
- 4,4'-Bis-(< N'-(2-chlor-aethyl)-N'-nitroso-ureido> -cyclohexyl)-methan
- 4,4'-Bis-{[N'-(2-chlor-aethyl)-N'-nitroso-ureido]-cyclohexyl}-methan
- AC1L63OO
- AC1Q5MO6
- AG-K-06333
- AR-1E8236
- CHEMBL12409
- CTK5B1342
- NSC143147
- trans-Methylenedi(1,4-cyclohexylene)bis(3-(2-chloroet
- Urea, 1,1'-methylenedi(1,4-cyclohexylene)bis(3-(2-chloroethyl)-3-nitroso-, (E,E)-
- DTXSID70301410
- 33024-35-0
- trans-Methylenedi(1,4-cyclohexylene)bis(3-(2-chloroethyl)-3-nitrosourea)
- NCI60_000950
- 60324-95-0
- 1-(2-chloroethyl)-3-[4-[[4-[(2-chloroethyl-nitroso-carbamoyl)amino]cyclohexyl]methyl]cyclohexyl]-1-nitroso-urea
- CHEMBL3250441
- DS-007955
- NSC-143147
- Urea,1'-(methylenedi-4,1-cyclohexylene)bis[3-(2-chloroethyl)-3-nitroso-
- 1,1-CYCLOHEXYLENE)BIS[3-(2-CHLOROETHYL)]-3-NITROSOUREA
-
- Inchi: 1S/C19H32Cl2N6O4/c20-9-11-26(24-30)18(28)22-16-5-1-14(2-6-16)13-15-3-7-17(8-4-15)23-19(29)27(25-31)12-10-21/h14-17H,1-13H2,(H,22,28)(H,23,29)
- InChI Key: CHRJZHUVRKHISQ-UHFFFAOYSA-N
- SMILES: ClCCN(C(NC1CCC(CC1)CC1CCC(CC1)NC(N(CCCl)N=O)=O)=O)N=O
Computed Properties
- Exact Mass: 478.18656
- Monoisotopic Mass: 478.1862089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 123.54
- LogP: 5.13950
1-(2-chloroethyl)-3-[4-[[4-[[2-chloroethyl(nitroso)carbamoyl]amino]cyclohexyl]methyl]cyclohexyl]-1-nitrosourea Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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